Cas no 338395-51-0 (3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide)

• Product Name: 3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide
• CAS No: 338395-51-0
• MDL: MFCD00172024
• CID: 4646862
• Update Time: 2025-10-31

3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide

• MDL： MFCD00172024

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on 3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide

Comprehensive Overview of 3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide (CAS No. 338395-51-0)

3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide (CAS No. 338395-51-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its triazole and hydrazide functional groups, exhibits promising biological activities, making it a subject of interest for scientists exploring novel therapeutic agents and crop protection solutions. Its molecular structure combines a dimethoxy moiety with a 1,2,4-triazole ring, which is known for its versatility in drug design and material science.

In recent years, the demand for triazole derivatives has surged, driven by their broad-spectrum applications in antifungal, antibacterial, and anti-inflammatory formulations. Researchers are particularly intrigued by the compound's potential to act as a enzyme inhibitor, a property that could revolutionize treatments for metabolic disorders and infectious diseases. Additionally, its agrochemical relevance is underscored by its ability to enhance plant resistance against pathogens, aligning with the global push for sustainable agriculture and reduced pesticide use.

The synthesis of 3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide involves multi-step organic reactions, including condensation and cyclization processes, which are meticulously optimized to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to validate its structural integrity and assess its suitability for further development. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical manufacturing and agrochemical formulation.

From an industrial perspective, the compound's stability and solubility profiles are key factors influencing its commercial viability. Innovations in green chemistry have also prompted investigations into eco-friendly synthesis routes, minimizing waste and energy consumption. This aligns with the growing emphasis on sustainable chemical production, a topic frequently searched by professionals in the field. Furthermore, the compound's compatibility with various excipients and carriers enhances its formulation flexibility, catering to diverse application needs.

As the scientific community continues to explore the untapped potential of 3,3-Dimethoxy-N'-2-(1H-1,2,4-triazol-1-yl)ethanimidoylpropanohydrazide, its role in addressing contemporary challenges such as antimicrobial resistance and crop yield optimization remains a focal point. Collaborative efforts between academia and industry are expected to accelerate its translation from bench to market, offering innovative solutions to pressing global issues. For researchers and manufacturers alike, this compound represents a compelling avenue for innovation and growth in the ever-evolving landscape of specialty chemicals.